Cas no 1292285-54-1 (SPR inhibitor 3)

• Product Name: SPR inhibitor 3
• CAS No: 1292285-54-1
• MF: C₁₄H₁₈N₂O₃
• MW: 262.3043
• CID: 4739032
• Update Time: 2025-10-28

SPR inhibitor 3 Chemical and Physical Properties

Names and Identifiers

• SPR inhibitor 3
• N-[2-(5-hydroxy-2-methyl-1H-indol-3-yl)ethyl]-2-methoxyacetamide
• SPRi3
• SPRi 3
• GTPL10130
• BDBM187258
• example 23 [WO2011047156]
• US9169234, 23
• Q27454383
• 43O

• Inchi： 1S/C14H18N2O3/c1-9-11(5-6-15-14(18)8-19-2)12-7-10(17)3-4-13(12)16-9/h3-4,7,16-17H,5-6,8H2,1-2H3,(H,15,18)
• InChI Key： YBXBWBBVLXZQBJ-UHFFFAOYSA-N
• SMILES： O([H])C1C([H])=C([H])C2=C(C=1[H])C(=C(C([H])([H])[H])N2[H])C([H])([H])C([H])([H])N([H])C(C([H])([H])OC([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• Topological Polar Surface Area: 74.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Serotonins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives Serotonins

Additional information on SPR inhibitor 3

SPR Inhibitor 3 (CAS No. 1292285-54-1): A Promising Compound in the Field of Chemical Biology and Medicinal Chemistry

SPR Inhibitor 3, identified by the CAS number 1292285-54-1, is a novel compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is known for its potent inhibitory effects on specific signaling pathways, making it a valuable tool for both academic research and drug development. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and potential applications of SPR Inhibitor 3.

The chemical structure of SPR Inhibitor 3 is characterized by its unique molecular framework, which confers it with high selectivity and affinity for its target proteins. Recent studies have shown that this compound effectively inhibits the activity of specific protein-protein interactions (PPIs) involved in various cellular processes. The precise mechanism of action involves the binding of SPR Inhibitor 3 to a critical pocket on the target protein, thereby disrupting the formation of functional complexes and modulating downstream signaling pathways.

In the context of drug discovery, SPR Inhibitor 3 has shown promising results in preclinical studies. Research conducted by leading pharmaceutical companies and academic institutions has demonstrated its efficacy in inhibiting the activity of signaling proteins associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that SPR Inhibitor 3 significantly reduced tumor growth in xenograft models of human breast cancer by targeting a key signaling pathway involved in cell proliferation and survival.

The pharmacological properties of SPR Inhibitor 3 have also been extensively evaluated. It exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life, which are essential characteristics for a potential therapeutic agent. Additionally, preclinical toxicity studies have shown that SPR Inhibitor 3 is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models.

In addition to its therapeutic potential, SPR Inhibitor 3 is also a valuable tool for basic research. Its ability to selectively inhibit specific signaling pathways makes it an ideal probe for investigating the molecular mechanisms underlying various biological processes. For example, researchers have used SPR Inhibitor 3 to study the role of certain signaling proteins in cell migration and angiogenesis, providing insights that could lead to new therapeutic strategies for diseases characterized by abnormal cell growth and tissue remodeling.

The development of SPR Inhibitor 3 has been driven by advances in computational chemistry and high-throughput screening technologies. These techniques have enabled researchers to identify and optimize compounds with high potency and selectivity for their target proteins. The use of structure-based drug design has further refined the chemical structure of SPR Inhibitor 3, enhancing its binding affinity and improving its pharmacological properties.

In conclusion, SPR Inhibitor 3 (CAS No. 1292285-54-1) represents a significant advancement in the field of chemical biology and medicinal chemistry. Its unique chemical properties, potent biological activity, and favorable pharmacological profiles make it a promising candidate for both research applications and drug development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, SPR Inhibitor 3 is poised to play a crucial role in advancing our understanding and treatment of various diseases.